2-Amino-3-bromo-5-chlorobenzoic acid

• IUPAC Name: 2-amino-3-bromo-5-chlorobenzoic acid
• InChI: InChI=1S/C7H5BrClNO2/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key: PWXLBVZWVKCFHR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)N)Br)Cl
• Molecular Formula: C7H5BrClNO2
• DSSTOX Substance ID: DTXSID90472459
• Molecular Weight: 250.48 g/mol
• CAS RN: 41198-02-1

Description

2-Amino-3-bromo-5-chlorobenzoic acid is a chemical compound with the molecular weight of 250.48. It has the IUPAC name 2-amino-3-bromo-5-chlorobenzoic acid.

Molecular Structure Analysis

The InChI code for 2-Amino-3-bromo-5-chlorobenzoic acid is 1S/C7H5BrClNO2/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2H,10H2,(H,11,12). This indicates the presence of bromine, chlorine, nitrogen, and oxygen atoms in the molecule.

Physical And Chemical Properties Analysis

2-Amino-3-bromo-5-chlorobenzoic acid is a solid at room temperature. It should be stored in a dark place, sealed, and dry.

Scientific Research Applications

Pharmaceutical Intermediates

2-Amino-3-bromo-5-chlorobenzoic acid: . Its reactive functional groups make it a versatile building block for constructing complex molecules, particularly in the development of disease-modifying antirheumatic drugs (DMARDs) and other therapeutic agents.

Organic Synthesis

In organic chemistry, this compound serves as a precursor for synthesizing a wide range of organic molecules. .

Material Science

The compound’s unique properties are exploited in material science for the development of novel materials. .

Analytical Chemistry

2-Amino-3-bromo-5-chlorobenzoic acid: plays a role in analytical chemistry as a standard or reagent. .

Biochemistry Research

In biochemistry, this compound is employed in proteomics research. .

Environmental Science

This compound may also find applications in environmental science, particularly in the study of halogenated organic compounds’ impact on ecosystems. .

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has the signal word “Warning” and the hazard statements H302. Precautionary measures include avoiding ingestion and inhalation, and not getting it in eyes, on skin, or on clothing.

Synthesis routes and methods I

Procedure details

To a mixture of 1.7 g of 2-amino-5-chlorobenzoic acid and 100 ml of N,N-dimethylformamide was added 1.8 g of N-bromosuccinimide at room temperature, and the mixture was stirred at room temperature for 10 hours. Water was poured into the reaction mixture, and a deposited precipitate was collected by filtration to obtain 1.1 g of 2-amino-3-bromo-5-chlorobenzoic acid of the formula:

Synthesis routes and methods II

Procedure details

To a solution of 200 g (1.05 mol) of 2-amino-5-chlorobenzoic acid in 3.4 L of HOAc at 15° C. was added dropwise 184 g (1.15 mol) of Br2. The mixture was stirred at 15° C. for 4 hrs, quenched slowly into 8 L of water, and extracted with 2×2 L of t-BuOMe. The combined extract was washed with water, dried over MgSO4 and concentrated. The crude product was treated with hot hexane, filtered and dried to give 210 g (80%) of 2-amino-3-bromo-5-chlorobenzoic acid as white solid. Mp. 225-2280° C. 1H NMR (DMSO-d6): δ7.70 (d, J=2.6 Hz, 1 H), 7.69 (d, J=2.6 Hz, 1 H), 6.8 (bs, 2 H). 13C NMR (DMSO-d6): δ168.16, 147.06, 136.25, 130.19, 118.22, 112.35,110.34. IR:3480 (m), 3350 (m), 2920 (s), 1670 (s) cm-1. Analysis calcd. for C7H5BrClNO2 : C, 33.53, H, 2.00, N, 5.59; Found: C, 33.63, H, 2.12, N, 5.70. ##STR22##

Synthesis routes and methods III

Procedure details